Cas no 211-02-9 (Benzo[1,2-b:3,4-b']dithiophene)
211-02-9 structure
Product Name:Benzo[1,2-b:3,4-b']dithiophene
CAS No:211-02-9
MF:C10H6S2
MW:190.284639835358
CID:2655853
Update Time:2023-08-06
Benzo[1,2-b:3,4-b']dithiophene Chemical and Physical Properties
Names and Identifiers
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- Benzo[1,2-b:3,4-b']dithiophene
- thienobenzothiophene
- GBSZYMVOJYAZPH-UHFFFAOYSA-N
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- Inchi: 1S/C10H6S2/c1-2-9-8(4-6-11-9)10-7(1)3-5-12-10/h1-6H
- InChI Key: GBSZYMVOJYAZPH-UHFFFAOYSA-N
- SMILES: S1C=CC2=CC=C3C(C=CS3)=C12
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Topological Polar Surface Area: 56.5
Benzo[1,2-b:3,4-b']dithiophene Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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